Cas no 920262-76-6 (3,3-diphenyl-1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)propan-1-one)

• Product Name: 3,3-diphenyl-1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)propan-1-one
• CAS No: 920262-76-6
• MF: C₂₉H₂₇N₇O
• MW: 489.570985078812
• CID: 5505448
• PubChem ID: 42523080
• Update Time: 2025-05-19

3,3-diphenyl-1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• VU0502799-1
• 920262-76-6
• AKOS024472667
• 3,3-diphenyl-1-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]propan-1-one
• 3,3-diphenyl-1-(4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)propan-1-one
• 3,3-diphenyl-1-(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one
• F2865-0115
• 3,3-diphenyl-1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)propan-1-one

• Inchi： 1S/C29H27N7O/c37-26(20-25(22-10-4-1-5-11-22)23-12-6-2-7-13-23)34-16-18-35(19-17-34)28-27-29(31-21-30-28)36(33-32-27)24-14-8-3-9-15-24/h1-15,21,25H,16-20H2
• InChI Key： UDQSRPNOSKBPFU-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)C1C=CC=CC=1)N1CCN(C2C3=C(N=CN=2)N(C2C=CC=CC=2)N=N3)CC1

Computed Properties

• Exact Mass: 489.22770851g/mol
• Monoisotopic Mass: 489.22770851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3,3-diphenyl-1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)propan-1-one

Compound CAS No. 920262-76-6: A Comprehensive Overview

The compound CAS No. 920262-76-6, also known as 3,3-diphenyl-1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)propan-1-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of CAS No. 920262-76-6 is characterized by a complex arrangement of functional groups. The presence of diphenylpropanone and piperazine moieties contributes to its pharmacokinetic properties, while the triazolo[4,5-d]pyrimidine ring system introduces unique electronic interactions that enhance its bioactivity. These structural elements collectively make the compound a versatile candidate for drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of CAS No. 920262-76-6 with various biological targets. For instance, molecular docking studies have revealed potential interactions with kinase enzymes, suggesting its role in anti-cancer therapies. Additionally, the compound has shown promising results in preclinical models targeting neurodegenerative diseases, further underscoring its therapeutic potential.

The synthesis of CAS No. 920262-76-6 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for biological testing. The development of scalable synthetic routes has also facilitated its transition from laboratory research to preclinical studies.

One of the most intriguing aspects of CAS No. 920262-76-6 is its ability to modulate cellular signaling pathways without causing significant cytotoxicity. This property is particularly valuable in drug development, where minimizing adverse effects is a critical consideration. Preclinical data indicate that the compound exhibits selective activity against specific molecular targets, making it a potential candidate for precision medicine.

Moreover, the compound's pharmacokinetic profile has been extensively studied using advanced analytical techniques such as LCMS and HPLC. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The results suggest that CAS No. 920262-76-6 has favorable pharmacokinetic characteristics, which are essential for its efficacy as an orally administered drug.

In terms of therapeutic applications, CAS No. 920262-76_